Cas no 1334368-77-2 (N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide)

• Product Name: N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide
• CAS No: 1334368-77-2
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 6503871
• Update Time: 2025-11-01

N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide
• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2-methoxypyridine-3-carboxamide

• Inchi： 1S/C15H14N4O4/c1-8-7-11(9(2)22-8)14-18-19-15(23-14)17-12(20)10-5-4-6-16-13(10)21-3/h4-7H,1-3H3,(H,17,19,20)
• InChI Key： JABNXYJPBCRUMQ-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC=C1C(NC1=NN=C(C2C=C(C)OC=2C)O1)=O

Additional information on N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide

N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide (CAS No. 1334368-77-2): An Emerging Compound in Medicinal Chemistry

N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide (CAS No. 1334368-77-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxamides and incorporates a 1,3,4-oxadiazole moiety, which is known for its diverse biological activities. The presence of a 2,5-dimethylfuran substituent further enhances its chemical and biological properties, making it a promising candidate for various pharmacological studies.

The molecular structure of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide is characterized by a central pyridine ring linked to a 1,3,4-oxadiazole ring through an amide bond. The 1,3,4-oxadiazole ring is itself substituted with a 2-methoxy group and a 5-(2,5-dimethylfuran) group. This intricate arrangement of functional groups imparts the compound with a high degree of structural rigidity and specific interactions with biological targets.

Recent studies have highlighted the potential of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide has also shown promise as an anticancer agent. Studies conducted on various cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation. The anticancer activity is attributed to its ability to disrupt key signaling pathways involved in cell survival and growth, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic profile of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2-methoxypyridine-3-carboxamide has been extensively studied to evaluate its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as an oral therapeutic agent.

Safety assessments have also been conducted to ensure the compound's suitability for human use. Toxicity studies in animal models have shown that N-5-(2,5-dimethylfuran-3-yl)-1,3,4-o xadiazol - 2 - yl - 2 - methoxy pyridine - 3 - carboxamide exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully understand its long-term safety profile.

The potential applications of N - 5 - ( 2 , 5 - dimethyl furan - 3 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 2 - methoxy pyridine - 3 - carboxamide extend beyond anti-inflammatory and anticancer therapies. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic protein species like beta amyloid and alpha-synuclein.

In conclusion, N - 5 - ( 2 , 5 - dimethyl furan - 3 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 2 - methoxy pyridine - 3 - carboxamide (CAS No. 1334368 - 77 - 2) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to play a significant role in advancing the treatment of various diseases.